4-[(6-chloro-1,3-benzothiazol-2-yl)diazenyl]-N,N-dimethylaniline

• IUPAC Name: 4-[(6-chloro-1,3-benzothiazol-2-yl)diazenyl]-N,N-dimethylaniline
• InChI: InChI=1S/C15H13ClN4S/c1-20(2)12-6-4-11(5-7-12)18-19-15-17-13-8-3-10(16)9-14(13)21-15/h3-9H,1-2H3
• InChI Key: MTVHQZNEVDXDEI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)N=NC2=NC3=C(S2)C=C(C=C3)Cl
• Molecular Formula: C15H13ClN4S
• Molecular Weight: 316.8 g/mol

Description

4-[(6-chloro-1,3-benzothiazol-2-yl)diazenyl]-N,N-dimethylaniline, also known as Cl-NQNO, is a synthetic compound that has been extensively used in scientific research due to its unique properties. It belongs to the class of nitroaromatic compounds and has been found to possess potent biological activity against a wide range of organisms.

Mechanism of Action

The mechanism of action of 4-[(6-chloro-1,3-benzothiazol-2-yl)diazenyl]-N,N-dimethylaniline is not fully understood. However, it is believed to act by generating reactive oxygen species (ROS) within cells. ROS are highly reactive molecules that can damage cellular components such as DNA, proteins, and lipids. This compound has been shown to induce oxidative stress in cells, leading to the generation of ROS. This oxidative stress can lead to cell death in bacteria, parasites, and cancer cells.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cytochrome c oxidase and succinate dehydrogenase, which are involved in cellular respiration. In addition, this compound has been found to induce the expression of genes involved in oxidative stress response pathways. This can lead to the activation of cellular defense mechanisms against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(6-chloro-1,3-benzothiazol-2-yl)diazenyl]-N,N-dimethylaniline is its potent biological activity. It has been found to be effective against a wide range of organisms, making it a valuable tool in scientific research. In addition, the synthesis of this compound is relatively simple, allowing for large-scale production. However, there are some limitations to the use of this compound in lab experiments. It can be toxic to cells at high concentrations, making it important to carefully control the dose used in experiments. In addition, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 4-[(6-chloro-1,3-benzothiazol-2-yl)diazenyl]-N,N-dimethylaniline. One area of interest is the development of new synthesis methods for this compound and related compounds. This could lead to the production of more potent and selective compounds for use in scientific research. In addition, further studies are needed to fully understand the mechanism of action of this compound. This could lead to the development of new drugs that target oxidative stress pathways in cells. Finally, there is a need for more studies on the safety and toxicity of this compound, particularly in vivo. This could help to determine the potential use of this compound in clinical settings.

Synthesis Methods

4-[(6-chloro-1,3-benzothiazol-2-yl)diazenyl]-N,N-dimethylaniline can be synthesized by the reaction of 6-chloro-1,3-benzothiazol-2-amine with N,N-dimethylaniline and nitrous acid. The resulting compound is a yellow powder that is soluble in organic solvents such as chloroform and dichloromethane. The synthesis of this compound is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

4-[(6-chloro-1,3-benzothiazol-2-yl)diazenyl]-N,N-dimethylaniline has been extensively used in scientific research due to its potent biological activity. It has been found to possess antimicrobial, antiparasitic, and anticancer properties. This compound has been shown to inhibit the growth of a wide range of bacteria, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. It has also been found to be effective against parasites such as Plasmodium falciparum, the causative agent of malaria. In addition, this compound has been shown to have potent anticancer activity against a wide range of cancer cell lines.